8-Oxo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylic acid

• IUPAC Name: 8-oxo-6,7-dihydro-5H-imidazo[1,5-a]pyrazine-1-carboxylic acid
• InChI: InChI=1S/C7H7N3O3/c11-6-5-4(7(12)13)9-3-10(5)2-1-8-6/h3H,1-2H2,(H,8,11)(H,12,13)
• InChI Key: MXSAZOUHWXWQEK-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C=NC(=C2C(=O)N1)C(=O)O
• Molecular Formula: C7H7N3O3
• Molecular Weight: 181.15 g/mol

Description

“8-Oxo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine-1-carboxylic acid” is a chemical compound with the linear formula C7H7O3N3. It is a solid substance. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals.

Synthesis Analysis

The synthesis of related compounds has been reported in the literature. For instance, the condensation of 5,6,7,8-tetrahydroimidazo[1,2-a]pyrimidine-2-carbohydrazide with aromatic aldehydes in ethanol at reflux led to the generation of hydrazone derivatives. The synthesis was accomplished in six steps from commercially available 2-amino pyrimidine.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the SMILES string O=C(O)C1=C(C(NCC2)=O)N2C=N1. The InChI representation is 1S/C7H7N3O3/c11-6-5-4(7(12)13)9-3-10(5)2-1-8-6/h3H,1-2H2,(H,8,11)(H,12,13).

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of related compounds such as 7-benzyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine has been achieved through a process involving reductive amination, chlorization, and cyclization, providing insights into the chemical properties and potential modifications of similar structures (Teng Da-wei, 2012).
• Research on pyrazole-fused cyclic anhydrides, including compounds similar to 8-oxo-tetrahydroimidazo[1,5-a]pyrazine, has demonstrated their utility in Castagnoli–Cushman reactions, highlighting their versatility in chemical synthesis (E. Moreau, D. Dar'in, M. Krasavin, 2018).

Biological Activity

• Synthesis of the 8-amino-5,6,7,8-tetrahydroimidazo[1,5-a]pyridine ring system has been used to produce conformationally restricted farnesyltransferase inhibitor analogues, indicating the potential biological activity of similar compounds (C. Dinsmore et al., 2000).
• Compounds like 5,6,7, 8-Tetrahydroimidazo[1,5-a]pyrazine have been synthesized and evaluated for antibacterial activities, suggesting possible applications in antimicrobial research (Ishak Bildirici, A. Şener, İ. Tozlu, 2007).

Pharmaceutical Applications

• The design and synthesis of benzimidazole derivatives bearing structures similar to 8-oxo-tetrahydroimidazo[1,5-a]pyrazine have shown promising results in the development of angiotensin II receptor antagonists, indicating potential pharmaceutical applications (Y. Kohara et al., 1996).

Antimicrobial and Antiallergic Potential

• Novel N-arylimidazo[1,2-a]pyrazine-2-carboxamides, with structural similarities to 8-oxo-tetrahydroimidazo[1,5-a]pyrazine, have been synthesized and shown promising antimicrobial activity (B. Jyothi, N. Madhavi, 2019).
• Studies on compounds like 5-oxo-5H-[1]benzopyrano[2,3-b]pyridines, which share structural features with 8-oxo-tetrahydroimidazo[1,5-a]pyrazine, have revealed antiallergic activity, suggesting potential in allergy treatment (A. Nohara et al., 1985).

Safety and Hazards

This compound is classified as Aquatic Acute 1, Eye Irritant 2, Skin Irritant 2, and Skin Sensitizer 1. The safety pictograms associated with this compound are GHS07 and GHS09. Precautionary statements include P261, P264, P273, P280, and P391.